Cas no 79655-46-2 (3-(2-Aminophenyl)propynoic acid)

• Product Name: 3-(2-Aminophenyl)propynoic acid
• CAS No: 79655-46-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 5037192
• Update Time: 2025-07-30

3-(2-Aminophenyl)propynoic acid Chemical and Physical Properties

Names and Identifiers

• o-aminophenylpropiolic acid
• 3-(2-Aminophenyl)propynoic acid
• 3-(2-aminophenyl)prop-2-ynoic acid

• Inchi： 1S/C9H7NO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,10H2,(H,11,12)
• InChI Key： FCZGPGQKKMEUSU-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-(2-Aminophenyl)propynoic acid

Introduction to 3-(2-Aminophenyl)propynoic acid (CAS No. 79655-46-2)

3-(2-Aminophenyl)propynoic acid, identified by its Chemical Abstracts Service (CAS) number 79655-46-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propynoic acid moiety linked to a 2-aminophenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both an amine and a terminal alkyne group provides a rich framework for further functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 3-(2-Aminophenyl)propynoic acid exhibits a unique combination of electronic and steric properties that influence its reactivity and interaction with biological targets. The aromatic ring of the 2-aminophenyl moiety contributes to hydrophobic interactions, while the amine group can participate in hydrogen bonding, both of which are critical for drug-receptor binding. The propynoic acid segment introduces a polar carboxylic acid group and a terminal alkyne, which can undergo various chemical transformations such as metal-catalyzed coupling reactions, oxidation, or reduction, thereby expanding its synthetic utility.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing propynoic acid derivatives due to their demonstrated efficacy in modulating various biological pathways. 3-(2-Aminophenyl)propynoic acid has been explored as a precursor in the synthesis of molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. Its dual functionality allows for the design of peptidomimetics and enzyme inhibitors with high specificity and affinity.

One of the most compelling aspects of 3-(2-Aminophenyl)propynoic acid is its role in the development of small-molecule drugs that interact with protein targets. The alkyne group, in particular, has been utilized in click chemistry approaches, enabling rapid and efficient conjugation with other biomolecules. This methodology has been instrumental in creating drug candidates with enhanced pharmacokinetic profiles. For instance, recent studies have demonstrated the use of 3-(2-Aminophenyl)propynoic acid derivatives in the synthesis of protease inhibitors, which are crucial for treating viral infections and cancer.

The synthetic pathways involving 3-(2-Aminophenyl)propynoic acid are diverse and well-documented. One common approach involves the palladium-catalyzed cross-coupling of terminal alkynes with halogenated aromatic compounds, followed by functionalization of the amine group to introduce additional pharmacophores. Another strategy involves the use of organometallic reagents to construct the propynoic acid core, which can then be further modified through esterification or amidation to tailor its biological activity.

Recent advancements in computational chemistry have also facilitated the rational design of 3-(2-Aminophenyl)propynoic acid derivatives. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has significantly reduced the time and cost associated with drug discovery, enabling more targeted investigations into potential therapeutic applications.

The biological activity of 3-(2-Aminophenyl)propynoic acid has been extensively studied in vitro and in vivo. Preliminary research suggests that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, some studies have indicated that modifications to the phenyl ring can enhance binding to specific receptors involved in neurotransmission, making this scaffold a promising candidate for treating neurological disorders.

In conclusion, 3-(2-Aminophenyl)propynoic acid (CAS No. 79655-46-2) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications, while its biological activity makes it an attractive candidate for drug development. As our understanding of molecular interactions continues to evolve, compounds like 3-(2-Aminophenyl)propynoic acid will undoubtedly play a crucial role in shaping the future of medicinal chemistry.